![molecular formula C17H26N2O B4892482 2-(4-methoxy-3-methylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine](/img/structure/B4892482.png)
2-(4-methoxy-3-methylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-methoxy-3-methylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine (MMOP) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the pyrazine family of organic compounds and has been shown to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-(4-methoxy-3-methylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine involves its interaction with GPCRs. Specifically, this compound has been shown to bind to the orthosteric site of certain GPCRs, leading to their activation. This activation can result in a range of downstream signaling events, depending on the specific GPCR being targeted.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. These effects include the activation of certain GPCRs, the modulation of intracellular signaling pathways, and the regulation of gene expression. This compound has also been shown to have potential applications in the treatment of various diseases, including cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
One of the key advantages of 2-(4-methoxy-3-methylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine is its selectivity for certain GPCRs. This selectivity makes it a valuable tool for studying the function of these receptors in various biological processes. However, one of the limitations of this compound is its relatively low potency compared to other GPCR ligands. This can make it more difficult to achieve the desired level of receptor activation in certain experiments.
Future Directions
There are several future directions for research on 2-(4-methoxy-3-methylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine. One area of interest is the development of more potent analogs of this compound that can be used in a wider range of experiments. Another area of interest is the study of the downstream signaling events that are triggered by this compound-mediated GPCR activation. Finally, the potential therapeutic applications of this compound in the treatment of various diseases warrant further investigation.
Conclusion:
In summary, this compound is a valuable tool for studying the function of GPCRs in various biological processes. Its selectivity for certain receptors, as well as its potential therapeutic applications, make it an important area of research. Future studies should focus on the development of more potent analogs of this compound, as well as the downstream signaling events that are triggered by its GPCR activation.
Synthesis Methods
The synthesis of 2-(4-methoxy-3-methylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine involves the reaction between 4-methoxy-3-methylbenzylamine and 1-methyloctahydropyrrolo[1,2-a]pyrazine-2-carboxylic acid. This reaction is typically carried out in the presence of a catalyst such as triethylamine or N,N-dimethylformamide. The resulting product is then purified using standard techniques such as column chromatography or recrystallization.
Scientific Research Applications
2-(4-methoxy-3-methylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has been used extensively in scientific research as a tool for studying various biological processes. One of the key applications of this compound is in the study of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a crucial role in a wide range of physiological processes. This compound has been shown to selectively activate certain GPCRs, making it a valuable tool for studying their function.
properties
IUPAC Name |
2-[(4-methoxy-3-methylphenyl)methyl]-1-methyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O/c1-13-11-15(6-7-17(13)20-3)12-19-10-9-18-8-4-5-16(18)14(19)2/h6-7,11,14,16H,4-5,8-10,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDDAKVWJJVGPSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2CCCN2CCN1CC3=CC(=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.